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Compound of Interest

Compound Name: OTS186935 hydrochloride

Cat. No.: B15588075 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

intravenous administration of OTS186935 hydrochloride to mouse models, based on

established preclinical studies.

Introduction

OTS186935 is a potent and selective small-molecule inhibitor of the protein methyltransferase

SUV39H2 (Suppressor of variegation 3-9 homolog 2), with an IC50 of 6.49 nM.[1][2][3]

SUV39H2 plays a critical role in tumorigenesis by methylating histone H2AX at lysine 134,

which enhances the formation of phosphorylated H2AX (γ-H2AX), a key factor in DNA damage

repair and subsequent chemoresistance in cancer cells.[4][5] By inhibiting SUV39H2,

OTS186935 reduces global histone H3 lysine 9 tri-methylation (H3K9me3) levels, triggers

apoptotic cell death, and has been shown to sensitize cancer cells to chemotherapeutic agents

like doxorubicin.[4][6] Preclinical studies using mouse xenograft models have demonstrated

significant tumor growth inhibition without detectable toxicity, highlighting its potential as a novel

anti-cancer therapeutic.[1][4][7]
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OTS186935 targets the epigenetic machinery of cancer cells. Its primary mechanism involves

the inhibition of SUV39H2, leading to a cascade of events that suppress tumor growth.
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Caption: Signaling pathway of OTS186935 action.

Quantitative Data Summary
The in vivo efficacy of OTS186935 has been evaluated in several mouse xenograft models.

The following tables summarize the key quantitative data from these studies.[6]

Table 1: In Vivo Efficacy of Single-Agent OTS186935

Cell
Line
Xenogra
ft

Mouse
Strain

Dose
(mg/kg)

Adminis
tration
Route

Dosing
Schedul
e

Treatme
nt
Duratio
n

Tumor
Growth
Inhibitio
n (TGI)

Referen
ce

MDA-

MB-231

(Breast

Cancer)

NOD.CB

17-

Prkdcsci

d/J

10
Intraveno

us

Once

daily
14 days

42.6%

(p=0.000

6)

[6]

A549

(Lung

Cancer)

BALB/cA

Jcl-nu/nu
25

Intraveno

us

Once

daily
14 days

60.8%

(p=0.022

)

[6]

Table 2: In Vivo Efficacy of OTS186935 in Combination Therapy

Cell Line
Xenograft

Mouse
Strain

Combinat
ion
Treatmen
t

Dosing
Schedule

Treatmen
t Duration

Tumor
Growth
Inhibition
(TGI)

Referenc
e

A549

(Lung

Cancer)

BALB/cAJc

l-nu/nu

OTS18693

5 (10

mg/kg) +

Doxorubici

n (10

mg/kg)

OTS18693

5: Once

daily;

Doxorubici

n: Day 2 &

9

14 days 49% [6]
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Experimental Protocols
This section provides a detailed protocol for the intravenous administration of OTS186935
hydrochloride in mouse xenograft models, based on the methodology described by

Vougiouklakis et al., 2018.[6]

Materials

OTS186935 hydrochloride

5% Glucose solution (for injection)

Sterile, pyrogen-free vials and syringes

Animal balance

Calipers for tumor measurement

Appropriate mouse strain (e.g., immunodeficient mice for xenografts)

Tumor cells for implantation (e.g., MDA-MB-231, A549)

Protocol: Intravenous Administration of OTS186935

Animal Model Preparation:

Subcutaneously inject tumor cells (e.g., 1 x 107 cells) into the flank of the mice.[6]

Allow tumors to grow to a palpable size (e.g., 150-250 mm³).[6]

Randomize animals into treatment and vehicle control groups.

Formulation Preparation:

Prepare a stock solution of OTS186935 hydrochloride.

On each treatment day, formulate the required dose of OTS186935 in a 5% glucose

solution.[6] The final concentration should be calculated based on the desired dose (e.g.,

10 mg/kg or 25 mg/kg) and an administration volume of 10 mL/kg of body weight.[6]
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Prepare a vehicle control solution of 5% glucose.

Administration:

Weigh each mouse to determine the precise volume of the formulation to be administered.

Administer the prepared OTS186935 formulation or vehicle control via tail vein injection.[6]

The dosing schedule is typically once daily for a duration of 14 days.[1][6]

Monitoring and Data Collection:

Monitor the body weight of the mice regularly (e.g., twice weekly) as an indicator of

toxicity.[6]

Measure tumor sizes using calipers every other day or twice weekly.[6] Tumor volume can

be calculated using the formula: (Length x Width²) / 2.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

pharmacodynamics, biomarker studies).
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Caption: Workflow for in vivo studies with OTS186935.
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OTS186935 hydrochloride is a potent research chemical. Standard laboratory safety

procedures should be followed, including the use of personal protective equipment (PPE) such

as gloves, lab coat, and safety glasses. All animal experiments must be conducted in

accordance with institutional guidelines for the care and use of laboratory animals.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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